84-77-5

Didecyl phthalate

In Stock

• CAS RN:
• 84-77-5

• Formula:
• C28H46O4

• InChI:
• InChI=1S/C28H46O4/c1-3-5-7-9-11-13-15-19-23-31-27(29)25-21-17-18-22-26(25)28(30)32-24-20-16-14-12-10-8-6-4-2/h17-18,21-22H,3-16,19-20,23-24H2,1-2H3

• InChIKey:
• PGIBJVOPLXHHGS-UHFFFAOYSA-N

• Didecyl phthalate belongs to the class of phthalate esters widely used as plasticizers in plastic films.
  Didecyl phthalate is used as a plasticizer in many daily products.
  

Propyl beta-D-glucopyranoside

Usually In Stock

• CAS RN:
• 34384-77-5

• Formula:
• C9H18O6

• InChI:
• InChI=1S/C9H18O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h5-13H,2-4H2,1H3/t5-,6-,7+,8-,9-/m1/s1

• InChIKey:
• ITOWTHYPYGRTRL-SYHAXYEDSA-N

• Propyl beta-D-glucopyranoside, also known as Propyl beta-D-glucopyranoside, is a useful research compound. Its molecular formula is C9H18O6 and its molecular weight is 222.24 g/mol. The purity is usually 95%.

Promegestone

In Stock

• CAS RN:
• 34184-77-5

• Formula:
• C22H30O2

• InChI:
• InChI=1S/C22H30O2/c1-4-20(24)22(3)12-10-19-18-7-5-14-13-15(23)6-8-16(14)17(18)9-11-21(19,22)2/h13,18-19H,4-12H2,1-3H3/t18-,19+,21+,22-/m1/s1

• InChIKey:
• QFFCYTLOTYIJMR-XMGTWHOFSA-N

• Promegestone is a progestin consisting of 17beta-propionylestra-4,9-dien-3-one substituted at position 17 by a methyl group. It has a role as a progestin, a progesterone receptor agonist and an antineoplastic agent. It is a 3-oxo-Delta(4) steroid and a 20-oxo steroid. It derives from a hydride of an estrane.
  A synthetic progestin which is useful for the study of progestin distribution and progestin tissue receptors, as it is not bound by transcortin and binds to progesterone receptors with a higher association constant than progesterone.

1-(2,2-Dimethoxy-ethylsulfanyl)-2-iodo-benzene

• CAS RN:
• 864684-77-5

• Formula:
• C10H13IO2S

• InChI:
• InChI=1S/C10H13IO2S/c1-12-10(13-2)7-14-9-6-4-3-5-8(9)11/h3-6,10H,7H2,1-2H3

• InChIKey:
• SRAAOKBBSMNWOA-UHFFFAOYSA-N

• 1-(2,2-Dimethoxy-ethylsulfanyl)-2-iodo-benzene is a useful research compound. Its molecular formula is C10H13IO2S and its molecular weight is 324.18 g/mol. The purity is usually 95%.

N-(3,5-dimethylphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893384-77-5

• Formula:
• C18H19N3O2S

• InChI:
• InChI=1S/C18H19N3O2S/c1-13-8-14(2)10-15(9-13)20-17(22)12-24-18-19-5-6-21(18)11-16-4-3-7-23-16/h3-10H,11-12H2,1-2H3,(H,20,22)

• InChIKey:
• QOVYRSHDQSJEPY-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H19N3O2S and its molecular weight is 341.43. The purity is usually 95%.

12-Hydroxydihydrochelirubine

• CAS RN:
• 131984-77-5

• Formula:
• C21H17NO6

• InChI:
• InChI=1S/C21H17NO6/c1-22-7-13-19(17(24-2)6-18-21(13)28-9-27-18)12-3-14(23)10-4-15-16(26-8-25-15)5-11(10)20(12)22/h3-6,23H,7-9H2,1-2H3

• InChIKey:
• LEHAJESKGINQOW-UHFFFAOYSA-N

• 12-hydroxydihydrochelirubine is a benzophenanthridine alkaloid comprising dihydrochelirubine carrying a hydroxy substituent at the 12-position. It derives from a chelirubine.

(S)-2-((S)-sec-Butyl)piperazine

• CAS RN:
• 681484-77-5

• Formula:
• C8H18N2

• InChI:
• InChI=1S/C8H18N2/c1-3-7(2)8-6-9-4-5-10-8/h7-10H,3-6H2,1-2H3/t7-,8+/m0/s1

• InChIKey:
• ZENDJDOEMBDKCK-JGVFFNPUSA-N

• (S)-2-((S)-sec-Butyl)piperazine is a useful research compound. Its molecular formula is C8H18N2 and its molecular weight is 142.24 g/mol. The purity is usually 95%.

Tert-butyl 4-(4-cyano-2-fluorophenyl)piperazine-1-carboxylate

• CAS RN:
• 929884-77-5

• Formula:
• C16H20FN3O2

• InChI:
• InChI=1S/C16H20FN3O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)14-5-4-12(11-18)10-13(14)17/h4-5,10H,6-9H2,1-3H3

• InChIKey:
• OEKYOMNSNFVAET-UHFFFAOYSA-N

• Tert-butyl 4-(4-cyano-2-fluorophenyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C16H20FN3O2 and its molecular weight is 305.35 g/mol. The purity is usually 95%.

1-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]ethan-1-one

Usually In Stock

• CAS RN:
• 217184-77-5

• Formula:
• C13H9F3OS

• InChI:
• InChI=1S/C13H9F3OS/c1-8(17)11-7-10(9-5-3-2-4-6-9)12(18-11)13(14,15)16/h2-7H,1H3

• InChIKey:
• GYZPFCWGCUIQFL-UHFFFAOYSA-N

• 1-[4-Phenyl-5-(trifluoromethyl)-2-thienyl]ethan-1-one is a useful research compound. Its molecular formula is C13H9F3OS and its molecular weight is 270.27 g/mol. The purity is usually 95%.

2-(3-Fluorophenyl)-2'-iodoacetophenone

In Stock

• CAS RN:
• 898784-77-5

• Formula:
• C14H10FIO

• InChI:
• InChI=1S/C14H10FIO/c15-11-5-3-4-10(8-11)9-14(17)12-6-1-2-7-13(12)16/h1-8H,9H2

• InChIKey:
• VDDKYJWRHCISTD-UHFFFAOYSA-N

• 2-(3-Fluorophenyl)-2'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10FIO and its molecular weight is 340.13 g/mol. The purity is usually 95%.

N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride

In Stock

• CAS RN:
• 1289384-77-5

• Formula:
• C12H19ClN2

• InChI:
• InChI=1S/C12H18N2.ClH/c1-10-4-2-3-5-11(10)8-14-12-6-7-13-9-12;/h2-5,12-14H,6-9H2,1H3;1H

• InChIKey:
• ZBKKTYPLOYIOPZ-UHFFFAOYSA-N

• N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C12H19ClN2 and its molecular weight is 226.75. The purity is usually 95%.

N-[(5-chloropyrazin-2-yl)methyl]-2-(2-fluorophenyl)-2-methoxypropanamide

Usually In Stock

• CAS RN:
• 2094584-77-5

• Formula:
• C15H15ClFN3O2

• InChI:
• InChI=1S/C15H15ClFN3O2/c1-15(22-2,11-5-3-4-6-12(11)17)14(21)20-8-10-7-19-13(16)9-18-10/h3-7,9H,8H2,1-2H3,(H,20,21)

• InChIKey:
• JFIPCMYFLNQBRI-UHFFFAOYSA-N

• N-[(5-chloropyrazin-2-yl)methyl]-2-(2-fluorophenyl)-2-methoxypropanamide is a useful research compound. Its molecular formula is C15H15ClFN3O2 and its molecular weight is 323.75. The purity is usually 95%.

5-(Difluoromethyl)-4-nitrothiophene-2-carboxylic acid

Usually In Stock

• CAS RN:
• 2248284-77-5

• Formula:
• C6H3F2NO4S

• InChI:
• InChI=1S/C6H3F2NO4S/c7-5(8)4-2(9(12)13)1-3(14-4)6(10)11/h1,5H,(H,10,11)

• InChIKey:
• BRSQHIDVGBDBFY-UHFFFAOYSA-N

• 5-(Difluoromethyl)-4-nitrothiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C6H3F2NO4S and its molecular weight is 223.15. The purity is usually 95%.

[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone

Usually In Stock

• CAS RN:
• 2379984-77-5

• Formula:
• C17H21N3O2S

• InChI:
• InChI=1S/C17H21N3O2S/c1-12-8-18-17(19-9-12)22-11-14-4-3-7-20(10-14)16(21)15-6-5-13(2)23-15/h5-6,8-9,14H,3-4,7,10-11H2,1-2H3

• InChIKey:
• CWXSQWLQZMCDNQ-UHFFFAOYSA-N

• [3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.

(3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-c]pyridine;hydrochloride

In Stock

• CAS RN:
• 1629784-77-5

• Formula:
• C7H14ClNO

• InChI:
• InChI=1S/C7H13NO.ClH/c1-3-8-5-6-2-4-9-7(1)6;/h6-8H,1-5H2;1H/t6-,7+;/m1./s1

• InChIKey:
• QSYGFGDTZMQKHP-HHQFNNIRSA-N

• (3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-c]pyridine;hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO and its molecular weight is 163.64 g/mol. The purity is usually 95%.

Ceritinib D7

In Stock

• CAS RN:
• 1632484-77-5

• Formula:
• C28H36ClN5O3S

• InChI:
• InChI=1S/C28H36ClN5O3S/c1-17(2)37-25-15-21(20-10-12-30-13-11-20)19(5)14-24(25)33-28-31-16-22(29)27(34-28)32-23-8-6-7-9-26(23)38(35,36)18(3)4/h6-9,14-18,20,30H,10-13H2,1-5H3,(H2,31,32,33,34)/i1D3,2D3,17D

• InChIKey:
• VERWOWGGCGHDQE-WFBMWZOZSA-N

• Ceritinib-d7 is intended for use as an internal standard for the quantification of ceritinib by GC- or LC-MS. Ceritinib is an inhibitor of anaplastic lymphoma kinase (ALK;  IC50 = 0.2 nM). It is selective for ALK over IGF-1R, InsR, STK22D, and FLT3 (IC50s = 8, 7, 23, and 60 nM, respectively) as well as a panel of 25 additional kinases (IC50s = >0.26 μM for all). Ceritinib inhibits the proliferation of Ba/F3 cells expressing the fusion protein nucleophosmin-ALK (NPM-ALK) or echinoderm microtubule-associated protein-like 4-ALK (ELM4-ALK;  IC50s = 0.02 and 0.021 μM, respectively), as well as several crizotinib-resistant NPM-ALK and ELM4-ALK mutants. It reduces tumor growth in an H2228 non-small cell lung cancer (NSCLC) rat xenograft model when administered at a dose of 10 mg/kg per day and induces tumor regression at 25 mg/kg per day. Ceritinib (25 and 50 mg/kg per d...